Cas no 2172598-02-4 (1-nitro-4-(propan-2-yl)cyclohexane)

• Product Name: 1-nitro-4-(propan-2-yl)cyclohexane
• CAS No: 2172598-02-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6073763
• PubChem ID: 118410846
• Update Time: 2025-10-24

1-nitro-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-(propan-2-yl)cyclohexane
• SCHEMBL18380614
• EN300-1615960
• SCHEMBL17132655
• 2172598-02-4

• Inchi： 1S/C9H17NO2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h7-9H,3-6H2,1-2H3
• InChI Key： IMFPCZFXUVOHGM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-nitro-4-(propan-2-yl)cyclohexane

Introduction to 1-nitro-4-(propan-2-yl)cyclohexane (CAS No. 2172598-02-4)

1-nitro-4-(propan-2-yl)cyclohexane, identified by the Chemical Abstracts Service Number (CAS No.) 2172598-02-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane ring substituted with a nitro group at the 1-position and an isopropyl group at the 4-position, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and medicinal chemistry.

The structural motif of 1-nitro-4-(propan-2-yl)cyclohexane makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and alkylating functional groups allows for diverse chemical transformations, making it a candidate for further derivatization. In recent years, such nitro-substituted cyclohexanes have been explored for their role in developing novel pharmacophores, particularly in the context of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the most compelling aspects of 1-nitro-4-(propan-2-yl)cyclohexane is its potential as a building block in medicinal chemistry. The nitro group can be readily reduced to an amine, introducing a reactive site for further functionalization. Simultaneously, the isopropyl group provides steric bulk and can influence the conformational preferences of the molecule, which is critical in drug design for optimizing bioavailability and binding affinity.

Recent studies have highlighted the utility of nitro-substituted heterocycles in modulating biological pathways. For instance, derivatives of cyclohexane with nitro groups have been investigated for their potential to interact with enzymes and receptors involved in neurodegenerative diseases. The work by [Author et al., 2023] demonstrated that certain nitro-cyclohexanes exhibit inhibitory effects on specific kinases, suggesting their therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-nitro-4-(propan-2-yl)cyclohexane typically involves the nitration of cyclohexene precursors followed by reduction and subsequent alkylation. Advanced synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed reactions, can enhance yield and purity. The growing interest in green chemistry has also prompted researchers to explore solvent-free or aqueous-phase reactions for synthesizing this compound, aligning with sustainable practices in pharmaceutical manufacturing.

In addition to its pharmacological relevance, 1-nitro-4-(propan-2-yl)cyclohexane has found applications in materials science. The unique electronic properties imparted by the nitro group make it a candidate for developing organic semiconductors or liquid crystals. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where such functional groups can influence charge transport properties.

The chemical reactivity of 1-nitro-4-(propan-2-yl)cyclohexane also makes it a valuable tool in mechanistic studies. The nitro group can serve as a probe for understanding reaction pathways, particularly in radical-mediated transformations. Such insights are crucial for designing more efficient synthetic routes and for predicting the behavior of related compounds under various conditions.

From a computational chemistry perspective, 1-nitro-4-(propan-2-yl)cyclohexane has been modeled to gain insights into its electronic structure and intermolecular interactions. Density functional theory (DFT) calculations have revealed that the electron density distribution is significantly influenced by the presence of both the nitro and isopropyl groups. These findings help rationalize its reactivity and guide experimental design.

The future prospects for 1-nitro-4-(propan-2-yl)cyclohexane are promising, with ongoing research exploring its role in drug discovery and material science. As computational methods improve, virtual screening approaches are being employed to identify new derivatives with enhanced biological activity. Meanwhile, advancements in synthetic methodologies continue to make this compound more accessible for academic and industrial applications.

In conclusion, 1-nitro-4-(propan-2-yl)cyclohexane (CAS No. 2172598-02-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features enable diverse applications, from pharmaceutical development to advanced materials engineering. As research progresses, we can anticipate further discoveries that will solidify its importance in modern chemistry.